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Compound of Interest

Compound Name: Pivalolactone

Cat. No.: B016579

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and material safety data
sheet (MSDS) information for Pivalolactone (CAS 1955-45-9). The information is intended to
enable researchers, scientists, and drug development professionals to work with this
compound in a safe and informed manner.

Chemical and Physical Properties

Pivalolactone, also known as 3,3-dimethyl-2-oxetanone, is a clear, colorless liquid.[1] While
some physical and chemical properties are available, it is noteworthy that flash point data is not
readily available in published literature, though the compound is considered combustible.[1][2]

Table 1: Physical and Chemical Properties of Pivalolactone
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Property Value Reference(s)
CAS Number 1955-45-9 [1]
Molecular Formula CsHsO2 [3]
Molecular Weight 100.13 g/mol [3]
Appearance Clear, colorless liquid [1114]
Boiling Point 51 °C @ 20 mmHg 131.6°C at IR
760 mmHg
Melting Point -12.9 °C -24.30 °C (Predicted) [2][3]

) 0.9971 g/cm? (estimate) ~1.0
Density ] [2][3][4]
g/cm3 (Predicted) 1.032g/cm3

. Soluble in Chloroform.[2][3]
Solubility , [1][2][3]
Slowly hydrolyzes in water.[1]

N Stable. Combustible.[2]
Stability ] [1][2]
Unstable in water.[1]

Toxicological Information

Pivalolactone is a compound of significant toxicological concern. It is classified as a poison by
ingestion and a questionable carcinogen with experimental carcinogenic and tumorigenic data.
[2][3] Mutagenicity has also been reported.[2][3]

Acute Toxicity

Specific LD50 (oral, dermal) and LC50 (inhalation) values for Pivalolactone are not readily
available in the reviewed literature. However, it is designated as a poison by ingestion.[2][3]
Given the lack of specific acute toxicity data, extreme caution should be exercised when
handling this compound.

Carcinogenicity

A bioassay for possible carcinogenicity was conducted by the National Toxicology Program
(NTP) using Fischer 344 rats and B6C3F1 mice.[5] The study found that under the conditions
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of the bioassay, pivalolactone was carcinogenic to both male and female Fischer 344 rats,
causing squamous-cell carcinomas and papillomas of the forestomach.[5][6] However, the
study provided no evidence for the carcinogenicity of pivalolactone in B6C3F1 mice of either
sex.[5][6]

Table 2: Summary of NCI Carcinogenicity Bioassay of Pivalolactone

Administr
Referenc

e(s)

Species Sex ation Doses Duration Findings
Route

Carcinogen
ic:
Squamous-

cell
) 150 and ]
Fischer Male & carcinomas
Gavage 300 103 weeks [5][6]
344 Rats Female and
mg/kg/day )
papillomas

of the
forestomac
h.

No
B6C3F1 Male & 75 and 150 evidence of
) Gavage 102 weeks ] ~[5]16]
Mice Female mg/kg/day carcinogeni

city.

Genotoxicity

Pivalolactone has shown positive results for mutagenicity in Salmonella typhimurium and
Escherichia coli.[7]

Handling and Storage

Given the hazardous nature of Pivalolactone, stringent safety protocols must be followed
during its handling and storage.
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Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is critical. The following are
minimum recommendations:

Gloves: Chemical-resistant gloves (e.g., Tyvek-type disposable sleeves taped to gloves)
should be worn.[1]

o Eye Protection: Chemical safety goggles and a face shield are mandatory.

o Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for
organic vapors should be used, especially when handling the neat compound or in situations
with potential for aerosolization.[8] In case of inadequate ventilation, respiratory protection is
required.[8]

o Protective Clothing: A lab coat, long pants, and closed-toe shoes are required. Disposable
Tyvek-type protective clothing should be considered.[1]

Engineering Controls

All work with Pivalolactone must be conducted in a certified chemical fume hood to minimize
inhalation exposure.[9] An emergency eyewash station and safety shower must be readily
accessible.[9]

Storage

Pivalolactone should be stored under ambient temperatures.[8] Keep containers tightly closed
in a dry, cool, and well-ventilated place.[8]

Experimental Protocol: Safe Handling in a Research
Setting

o Preparation: Before handling, ensure all necessary PPE is donned correctly and the
chemical fume hood is functioning properly. Have a spill kit readily available.

 Aliquoting: If aliquoting from a larger container, perform the procedure in the chemical fume
hood. Use appropriate tools to minimize the generation of aerosols.
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e Reactions: Set up reactions involving Pivalolactone in the chemical fume hood. Ensure all
glassware is properly secured.

» Post-Handling: After handling, decontaminate all surfaces and equipment that may have
come into contact with Pivalolactone. Remove and dispose of PPE as hazardous waste.
Wash hands thoroughly with soap and water.

Emergency Procedures
Spills

In the event of a Pivalolactone spill, the following protocol should be followed:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[9]
e Ventilate: Ensure the area is well-ventilated by using the chemical fume hood.[9]

« Ignition Sources: Remove all sources of ignition from the area.[1]

o Containment: For small spills, use absorbent paper to pick up the liquid material.[1]

» Collection: Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for
disposal.[1]

o Decontamination: Wash all contaminated surfaces with 60-70% ethanol followed by a soap
and water solution.[1] Do not re-enter the area until it has been verified as clean by a safety
officer.[1]
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Caption: Pivalolactone Spill Response Workflow.

First Aid
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o Skin Contact: Immediately flood the affected skin with water while removing and isolating all
contaminated clothing.[1] Gently wash all affected skin areas thoroughly with soap and
water.[1] Immediately call a hospital or poison control center.[1]

 Inhalation: Immediately leave the contaminated area and take deep breaths of fresh air.[1]
Call a physician and be prepared to transport the victim to a hospital, even if no symptoms
develop.[1]

e Ingestion: DO NOT induce vomiting.[1] If the victim is conscious and not convulsing, give 1
or 2 glasses of water to dilute the chemical and immediately call a hospital or poison control
center.[1]
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Caption: First Aid Protocol for Pivalolactone Exposure.
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Stability and Reactivity
Chemical Stability

Pivalolactone is stable under normal conditions but is unstable in water, where it slowly
hydrolyzes.[1][2]

Incompatible Materials
As an ester, Pivalolactone is incompatible with the following:
» Acids: Reacts with acids to liberate heat.[1][2]

e Strong Oxidizing Acids: May cause a vigorous, exothermic reaction that could ignite the
products.[1][2]

o Caustic Solutions: Interaction generates heat.[1][2]
o Alkali Metals and Hydrides: Mixing generates flammable hydrogen gas.[1][2]
e Alkanes: This chemical is incompatible with alkanes.[1][2]

» Strong Oxidizing Agents[2]
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Caption: Chemical Incompatibilities of Pivalolactone.

Hazardous Decomposition Products

When heated to decomposition, Pivalolactone emits acrid smoke and irritating fumes.[2][3]
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Disposal Considerations

Waste Pivalolactone and contaminated materials should be disposed of as hazardous waste
in accordance with local, state, and federal regulations. Containers should be sealed, clearly
labeled, and stored in a designated safe area pending disposal.

Fire Fighting Measures

Fires involving Pivalolactone can be controlled with a dry chemical, carbon dioxide, or Halon
extinguisher.[1] As it is considered combustible, appropriate precautions should be taken to
prevent ignition.[1][2]

This guide is intended as a summary of available safety and handling information for
Pivalolactone and should be used in conjunction with a comprehensive risk assessment and
adherence to all applicable safety regulations. Always consult the most current Safety Data
Sheet (SDS) before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pivalolactone: An In-depth Technical Guide to Safety,
Handling, and Material Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016579#pivalolactone-safety-handling-and-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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